Cas no 2770499-66-4 (benzyl N-(1-ethynylcyclohexyl)-N-methylcarbamate)

• Product Name: benzyl N-(1-ethynylcyclohexyl)-N-methylcarbamate
• CAS No: 2770499-66-4
• MF: C₁₇H₂₁NO₂
• MW: 271.35414481163
• CID: 6399803
• PubChem ID: 165992306
• Update Time: 2025-08-05

benzyl N-(1-ethynylcyclohexyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2770499-66-4
• EN300-37398136
• benzyl N-(1-ethynylcyclohexyl)-N-methylcarbamate

• Inchi： 1S/C17H21NO2/c1-3-17(12-8-5-9-13-17)18(2)16(19)20-14-15-10-6-4-7-11-15/h1,4,6-7,10-11H,5,8-9,12-14H2,2H3
• InChI Key： NEOVIGNLUQSVMN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)C1(C#C)CCCCC1)=O

Computed Properties

• Exact Mass: 271.157228913g/mol
• Monoisotopic Mass: 271.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-(1-ethynylcyclohexyl)-N-methylcarbamate

Benzyl N-(1-Ethynylcyclohexyl)-N-Methylcarbamate (CAS No. 2770499-66-4)

Benzyl N-(1-ethynylcyclohexyl)-N-methylcarbamate, with the CAS number 2770499-66-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a cyclohexane ring substituted by an ethynyl group and a methyl group attached to the nitrogen atom of a carbamate functional group. The benzyl moiety provides aromatic stability, while the ethynyl group introduces alkyne reactivity, making this compound versatile for various applications.

Recent studies have highlighted the potential of benzyl N-(1-ethynylcyclohexyl)-N-methylcarbamate in the development of advanced materials. Researchers have explored its use as a precursor for the synthesis of novel polymers and cross-linked materials. The presence of the alkyne group allows for click chemistry reactions, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), which enables the formation of robust and functional materials with tailored properties. This has opened new avenues for applications in drug delivery systems, sensors, and high-performance composites.

The synthesis of benzyl N-(1-ethynylcyclohexyl)-N-methylcarbamate typically involves multi-step organic reactions. A common approach includes the coupling of a benzyl chloride with an amine derivative followed by carbamate formation. The introduction of the ethynyl group is often achieved through Sonogashira coupling, a palladium-catalyzed reaction that efficiently forms carbon-heteroatom bonds. This method ensures high yields and excellent control over the product's structure, making it suitable for large-scale production.

One of the most promising applications of this compound lies in its role as a building block for bioconjugates. The combination of its aromatic and alkyne functionalities makes it an ideal candidate for bioorthogonal chemistry, where it can be used to label biomolecules without interfering with their native functions. Recent advancements in this area have demonstrated its utility in imaging techniques and therapeutic delivery systems, further underscoring its importance in biotechnology.

In terms of physical properties, benzyl N-(1-ethynylcyclohexyl)-N-methylcarbamate exhibits good thermal stability and solubility in organic solvents. Its melting point and boiling point are within ranges that make it suitable for various synthetic procedures. Additionally, its reactivity towards nucleophilic substitution and addition reactions makes it a valuable intermediate in organic synthesis.

From an environmental standpoint, studies have shown that this compound has low toxicity and minimal impact on aquatic ecosystems when used responsibly. Its degradation pathways under different conditions have been investigated, providing insights into its eco-friendly disposal methods. This aligns with current trends toward sustainable chemistry practices.

In conclusion, benzyl N-(1-ethynylcyclohexyL)-N-methylcarbamate (CAS No. 2770499-66-4) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure, reactivity, and compatibility with modern synthetic techniques position it as a key player in advancing innovative technologies. As research continues to uncover new potentials for this compound, its role in shaping future developments in these fields is expected to grow significantly.